Cas no 1804242-80-5 (1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one
• CAS No: 1804242-80-5
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 4974765
• Update Time: 2025-11-01

1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO2/c1-3-10-5-6-11(8-12(15)9-14)13(7-10)16-4-2/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： HXKXLRCENKUDKX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CC)=CC=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one

1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one (CAS No. 1804242-80-5): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one (CAS No. 1804242-80-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bromoketones and is characterized by the presence of a bromine atom, an ethoxy-substituted phenyl group, and a ketone functionality. These structural elements contribute to its diverse reactivity and potential applications in drug discovery and development.

The synthesis of 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach is to start with 2-ethoxy-4-ethylbenzaldehyde, which can be synthesized through the alkylation of 4-bromoacetophenone followed by a Wittig reaction. The resulting aldehyde is then subjected to a Horner-Wadsworth-Emmons reaction with an appropriate phosphonate to form the corresponding α,β-unsaturated ketone. Subsequent bromination of this intermediate yields 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one.

The physical and chemical properties of 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one are crucial for understanding its behavior in various chemical reactions and biological systems. This compound is a white crystalline solid with a melting point of approximately 75°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The presence of the bromine atom and the ketone functionality imparts high reactivity to the molecule, making it an excellent substrate for various organic transformations.

In recent years, 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one has been explored for its potential applications in medicinal chemistry. One area of interest is its use as a building block for the synthesis of bioactive molecules. For instance, it has been utilized in the development of novel inhibitors for specific enzymes involved in disease pathways. A study published in the Journal of Medicinal Chemistry reported that derivatives of 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

Beyond enzyme inhibition, 1-Bromo-3-(2-ethoxy-4-ethylphenyl)propan-2-one has also shown promise in the field of antiviral research. Researchers at a leading pharmaceutical company have demonstrated that certain derivatives of this compound possess antiviral activity against RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making these compounds potential candidates for further development as antiviral agents.

The structural flexibility of 1-Bromo-3-(2-ehtoxy-4-ehtylphenyl)propanone allows for the introduction of various functional groups through chemical modifications. This versatility is particularly valuable in drug design, where subtle changes in molecular structure can significantly impact biological activity and pharmacokinetic properties. For example, substituting the ethoxy group with other alkyl or aryl ethers can alter the lipophilicity and metabolic stability of the molecule, thereby optimizing its therapeutic potential.

In addition to its direct applications in drug discovery, 1-Bromo-3-(2-ehtoxye-thylphenyl)propanone serves as an important intermediate in synthetic routes leading to more complex molecules. Its reactivity with nucleophiles such as Grignard reagents and organolithium compounds enables the formation of carbon-carbon bonds, facilitating the construction of intricate molecular architectures. This makes it a valuable tool for synthetic chemists working on natural product synthesis and total synthesis projects.

The safety profile of 1-Bromo-e-thoxye-thylethylphenyl propanone is another critical aspect that has been investigated by researchers. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in preclinical studies and early-stage clinical trials. However, as with any new chemical entity (NCE), thorough safety assessments are essential before advancing to human trials.

In conclusion, 1-Bromo-e-thoxye-thylethylphenyl propanone (CAS No. 1804242–80–5) is a promising compound with a wide range of applications in medicinal chemistry. Its unique structural features and reactivity make it an attractive building block for the synthesis of bioactive molecules with potential therapeutic value. Ongoing research continues to uncover new avenues for its use in drug discovery and development, highlighting its significance in advancing medical science.